Crocidolite asbestos

Specification

• CAS No.: 12001-28-4
• Molecular Formula: Fe2H16Mg3Na2O24Si8+14
• Molecular Weight: 855.369
• IUPAC Name: trimagnesium;disodium;dihydroxy(oxo)silane;iron(3+)
• Standard InChI: InChI=1S/2Fe.3Mg.2Na.8H2O3Si/c;;;;;;;8*1-4(2)3/h;;;;;;;8*1-2H/q2*+3;3*+2;2*+1
• Standard InChI Key: ULEFFCDROVNTRO-UHFFFAOYSA-N
• SMILES: O[Si](=O)O.O[Si](=O)O.O[Si](=O)O.O[Si](=O)O.O[Si](=O)O.O[Si](=O)O.O[Si](=O)O.O[Si](=O)O.[Na+].[Na+].[Mg+2].[Mg+2].[Mg+2].[Fe+3].[Fe+3]

Introduction

Physical and Chemical Properties

Chemical Composition and Structure

Crocidolite asbestos is scientifically classified as riebeckite, a basic sodium iron silicate that often contains some magnesium. Its chemical composition is represented by the formula Na₂Fe₃Fe₂[(OH)Si₄O₁₁]₂. This amphibole mineral typically forms from altered metamorphic rocks, resulting in its highly fibrous structure. The unique crystalline arrangement contributes to its physical properties and hazardous nature.

Physical Characteristics

Crocidolite is distinguished by several notable physical properties that differentiate it from other asbestos varieties. Its vivid blue to blue-gray hue makes it more visually identifiable than other asbestos types. The mineral is composed of incredibly sharp, needle-like fibers with exceptional strength and flexibility. These fibers can typically be bent to 90 degrees without breaking, a property that made it valuable for industrial applications but also contributes to its health hazards.

Table 1: Key Physical Properties of Crocidolite Asbestos

Property	Characteristic
Color	Blue to blue-gray
Texture	Fine, fibrous
Fiber Flexibility	Can bend to 90° without breaking
Acid Resistance	Highly resistant
Surface Structure	Fibrous with high surface area
Decomposition Temperature	Reported in comparative studies
Fiber Size	Extremely fine, easily inhalable
Strength	High tensile strength
Formation	From altered metamorphic rocks

The extremely fine fiber texture of crocidolite makes it particularly dangerous, as these microscopic fibers are easily inhaled and can become lodged in lung tissue. When compared to other asbestos types, crocidolite has distinctive surface area properties that have been studied extensively, as documented by Addison et al. (1966).

Historical Uses and Applications

Industrial Applications

Despite having a lower heat threshold compared to other asbestos types like chrysotile, crocidolite was still widely distributed and used globally for various industrial purposes. Its commercial applications were somewhat limited by its thermal properties, but it was nonetheless incorporated into numerous products and materials throughout the 20th century.

The primary industrial applications of crocidolite asbestos included:

• Cement products

• Pipe insulation

• Ceiling tiles

• Insulation components

• Spray-on coatings for pipes

The spray-on form of crocidolite was particularly popular for pipe insulation and is one of the easiest types to identify visually due to its characteristic blue coloration.

Case Study: Kent Cigarettes

One of the most alarming historical applications of crocidolite asbestos was its inclusion in cigarette filters. According to research published by the American Association for Cancer Research, the original Kent Micronite cigarette filters manufactured between 1952 and 1956 contained crocidolite asbestos. Studies examining unopened packs of these cigarettes found approximately 10 milligrams of crocidolite asbestos in each filter, with crocidolite fibers detected in the mainstream smoke from the first two puffs.

This exposure route was particularly hazardous, with researchers calculating that individuals smoking a pack of Kent Micronite cigarettes daily would inhale more than 131 million crocidolite fibers longer than 5 micrometers in a single year. This case represents one of the most direct consumer exposures to crocidolite asbestos in history.

Health Hazards and Disease Associations

Mechanism of Toxicity

Crocidolite is considered by many experts to be the most dangerous type of asbestos due to several factors:

• Its extremely fine, nearly invisible fibers

• The sharp, needle-like structure of the fibers

• The ability of these fibers to penetrate deeply into lung tissue

• Their resistance to breakdown within the body

When crocidolite dust containing microscopic fibers is inhaled or ingested, the tiny asbestos particles can become trapped in the chest or abdominal cavity. These particles remain in the body for decades, causing inflammation and cellular damage that can eventually lead to serious diseases.

Associated Diseases

Exposure to crocidolite asbestos has been linked to several severe and often fatal health conditions:

• Mesothelioma (cancer of the mesothelial lining of the lungs, heart, or abdomen)

• Lung cancer

• Asbestosis (scarring of lung tissue)

• Other asbestos-related diseases

Crocidolite may be responsible for more mesothelioma cases than originally estimated due to its particularly hazardous fiber characteristics. The first report suggesting a link between occupational asbestos exposure and mesothelioma came in 1960 from South African-born pathologist J. Christopher Wagner, who documented an outbreak of mesothelioma in a crocidolite asbestos mining region of South Africa. This discovery helped end asbestos mining in South Africa and initiated increased scrutiny of asbestos use in the United States and globally.

Research Findings on Carcinogenicity

Experimental Evidence

Significant research has been conducted to understand the carcinogenic potential of crocidolite asbestos. One notable study published in the Proceedings of the National Academy of Sciences investigated the cocarcinogenic effects of crocidolite asbestos and Simian Virus 40 (SV40).

Table 2: Experimental Findings from Animal Studies with Crocidolite Asbestos

Exposure Condition	Mesothelioma Incidence	Mean Tumor Latency
Crocidolite alone (4 mg)	20%	37.6 weeks
SV40 alone	0%	N/A
Crocidolite + SV40	90%	30.2 weeks
Control (no exposure)	0%	N/A

The study demonstrated that while crocidolite alone caused mesothelioma in 20% of experimental hamsters, the combination of crocidolite and SV40 resulted in a dramatically higher incidence of 90%. Furthermore, the mean tumor latency was significantly shorter in animals exposed to both agents compared to those exposed only to crocidolite.

Threshold Effects and Cocarcinogenesis

An important finding from research is that SV40 infection appears to lower the threshold amount of crocidolite required to cause mesothelioma. This has significant implications for understanding "safe" levels of exposure, suggesting that supposedly acceptable levels of exposure may vary among individuals depending on other factors, including potential viral infections.

While doses of asbestos less than 1 mg are typically insufficient to cause mesothelioma in animal models, the research showed that even 0.4 mg of crocidolite could induce pleural mesothelioma when combined with SV40 infection. This research highlights the complex interplay between different carcinogenic agents and suggests that mineral fibers and viruses can interact in the carcinogenic process.

Regulatory Status and Bans

Due to its extreme health hazards, crocidolite asbestos has been banned in numerous countries worldwide. The United Kingdom implemented a complete ban on crocidolite asbestos as part of broader asbestos regulations that came into full effect by 1999. Similar bans have been enacted in many other nations as the severe health risks became widely recognized.

Despite these bans, crocidolite asbestos remains present in many older buildings and structures constructed before prohibitions were implemented. This legacy contamination continues to pose health risks during renovation, demolition, or deterioration of these structures.